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An In-depth Technical Guide to 3-Chloro-2,4,5-trifluorobenzaldehyde

Introduction

3-Chloro-2,4,5-trifluorobenzaldehyde is a poly-halogenated aromatic aldehyde that serves as
a highly versatile and valuable building block in modern synthetic chemistry. Its unique
substitution pattern, featuring an electron-withdrawing aldehyde group and a combination of
chloro and fluoro substituents, imparts a distinct chemical reactivity profile. This guide provides
a comprehensive technical overview of its chemical properties, spectroscopic signature,
reactivity, synthesis, and applications, with a focus on its utility for researchers, chemists, and
professionals in drug development. The strategic placement of halogen atoms makes this
intermediate particularly relevant in the synthesis of complex pharmaceuticals and advanced
agrochemicals, where such motifs are known to enhance metabolic stability and biological
activity.

Section 1: Core Chemical and Physical Properties
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A precise understanding of a compound's fundamental properties is the bedrock of its effective
application in synthesis. 3-Chloro-2,4,5-trifluorobenzaldehyde is identified by a unique set of
chemical descriptors and physical characteristics.

Chemical Identifiers

The compound is unambiguously defined by the following identifiers:
« CAS Number: 101513-80-8[1][2]

e Molecular Formula: C7H2CIF30[1][2]

e Molecular Weight: 194.54 g/mol [1][2]

o |[UPAC Name: 3-chloro-2,4,5-trifluorobenzaldehyde

« Canonical SMILES: C1=C(C(=C(C(=C1F)CI)F)F)C=0][2]

« InChl Key: Information not readily available in search results.

INChl: Information not readily available in search results.

Physical Properties

The physical state and solubility of 3-Chloro-2,4,5-trifluorobenzaldehyde dictate its handling,
storage, and reaction conditions. While specific experimental data for this exact isomer is not
consistently published, properties can be inferred from its structure and data for related
compounds.
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Property Value Source/Reference

) ) Inferred from similar
Expected to be a white to light ]
Appearance compounds like 3-Chloro-

yellow solid or liquid. _
2,4,6-trifluorobenzaldehyde.[3]

57-59 °C (for the related
Melting Point isomer 3-Chloro-2,4,6- [3]

trifluorobenzaldehyde)

Data not available. Expected
Boiling Point to be elevated due to N/A

molecular weight and polarity.

Expected to be soluble in
common organic solvents
Solubility (e.g., THF, Dichloromethane, General chemical principles.
Ethyl Acetate) and insoluble in
water.

Section 2: Spectroscopic Analysis and Structural
Elucidation

Spectroscopic analysis is critical for confirming the identity, purity, and structure of synthetic
intermediates. The following section details the expected spectral characteristics for 3-Chloro-
2,4,5-trifluorobenzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The spectrum is expected to be simple, dominated by two key signals. The
aldehyde proton (-CHO) should appear as a singlet significantly downfield, typically in the
range of 6 9.8-10.2 ppm. The single aromatic proton at the C6 position will appear as a
multiplet, likely a doublet of doublet of doublets (ddd), due to coupling with the three adjacent
fluorine atoms.

e 13C NMR: The carbonyl carbon of the aldehyde group is expected to produce a signal around
0 185-190 ppm. The seven aromatic carbons will appear as distinct signals, with their
chemical shifts and multiplicities heavily influenced by the attached halogen substituents.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=31467&ExtHyperLink=1
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=31467&ExtHyperLink=1
https://www.benchchem.com/product/b008590/docs?utm_src=pdf-body#3-chloro-2-4-5-trifluorobenzaldehyde-chemical-properties
https://www.benchchem.com/product/b008590/docs?utm_src=pdf-body#3-chloro-2-4-5-trifluorobenzaldehyde-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Large one-bond carbon-fluorine coupling constants (XJCF = 240-260 Hz) are expected for
C2, C4, and C5, while smaller two- and three-bond couplings will further split the signals.

e 19F NMR: Three distinct signals are anticipated, one for each fluorine atom on the aromatic
ring. These signals will exhibit mutual coupling (ortho, meta) and coupling to the aromatic
proton (H6), providing definitive structural information.

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence of the key functional groups. A strong, sharp
absorption band characteristic of the aldehyde C=0 stretch is expected around 1700-1720
cm~1, Other significant peaks include C-H stretching for the aldehyde proton (around 2820
cm~1and 2720 cm~1) and the aromatic C-H stretch (around 3100 cm~1). The fingerprint region
(below 1500 cm~1) will contain complex absorptions corresponding to C-F and C-ClI stretching
vibrations.

Mass Spectrometry (MS)

Under electron ionization (El), the mass spectrum will show a molecular ion peak (M*) at m/z
194. A characteristic isotopic peak (M+2) at m/z 196, with an intensity approximately one-third
of the M+ peak, will confirm the presence of a single chlorine atom. Common fragmentation
pathways would include the loss of the formyl radical (*\CHO), a chlorine radical (-Cl), and
fluorine atoms.

Section 3: Chemical Reactivity and Synthetic
Applications

The synthetic utility of 3-Chloro-2,4,5-trifluorobenzaldehyde stems from the reactivity of its
two primary components: the aldehyde functional group and the electron-deficient aromatic
ring.

Aldehyde Group Reactivity

The aldehyde group is a potent electrophile, rendered even more reactive by the electron-
withdrawing effects of the five halogen substituents on the ring. This makes it an excellent
substrate for a wide range of classical aldehyde transformations:
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» Nucleophilic Addition: Reacts readily with organometallic reagents (e.g., Grignard,
organolithium) to form secondary alcohols.

» Condensation Reactions: Serves as a key partner in Knoevenagel, Wittig, and Horner-
Wadsworth-Emmons reactions to form carbon-carbon double bonds, enabling the synthesis
of complex scaffolds.

e Reductive Amination: Undergoes reaction with primary or secondary amines in the presence
of a reducing agent (e.g., NaBHsCN) to yield substituted benzylamines.

o Oxidation/Reduction: Can be easily oxidized to the corresponding 3-chloro-2,4,5-
trifluorobenzoic acid using agents like potassium permanganate or chromic acid, or reduced
to 3-chloro-2,4,5-trifluorobenzyl alcohol with sodium borohydride.

Caption: Key reactions of the aldehyde group.

Aromatic Ring Reactivity

The heavily halogenated benzene ring is electron-deficient, which deactivates it towards
electrophilic aromatic substitution. However, this electronic nature makes it a prime candidate
for Nucleophilic Aromatic Substitution (SNAr). The fluorine atoms, particularly those ortho and
para to other activating groups (though none are present here, the overall electron deficiency is
key), are excellent leaving groups for SNAr. This allows for the selective introduction of
nucleophiles such as alkoxides, thiolates, and amines to displace a fluorine atom, providing a
pathway to highly functionalized aromatic cores that are otherwise difficult to access.

Section 4: Synthesis Methodology

The preparation of 3-Chloro-2,4,5-trifluorobenzaldehyde typically involves multi-step
synthetic sequences starting from more readily available precursors. One logical approach is
the formylation of a corresponding halogenated benzene or the functional group manipulation
of a related benzoic acid derivative. A plausible synthesis is outlined below, based on
established chemical transformations.

Representative Synthetic Protocol: From 3-Amino-2,4,5-
trifluorobenzoic Acid
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This protocol is adapted from the synthesis of the corresponding benzoic acid, demonstrating a

viable route to the core halogenated ring structure.[4]

Step 1: Diazotization and Chlorination (Sandmeyer Reaction)

Dissolve 3-amino-2,4,5-trifluorobenzoic acid in an aqueous solution of hydrochloric acid.
Cool the solution to 0-5 °C in an ice bath.

Add a solution of sodium nitrite (NaNO2) dropwise while maintaining the low temperature to
form the diazonium salt.

Slowly add the diazonium salt solution to a solution of copper(l) chloride (CuCl) in HCI.

Allow the reaction to warm to room temperature and stir until nitrogen evolution ceases.

Extract the product, 3-chloro-2,4,5-trifluorobenzoic acid, with an organic solvent (e.g., ethyl
acetate).

Step 2: Reduction of Carboxylic Acid to Alcohol

Dissolve the 3-chloro-2,4,5-trifluorobenzoic acid in a dry, aprotic solvent like tetrahydrofuran
(THF).

Slowly add a reducing agent, such as lithium aluminum hydride (LiAlH4) or borane-THF
complex (BHs*THF), at 0 °C.

After the addition is complete, allow the mixture to stir at room temperature until the reaction
is complete (monitored by TLC).

Carefully guench the reaction with water and/or aqueous acid.

Extract the resulting 3-chloro-2,4,5-trifluorobenzyl alcohol.

Step 3: Oxidation of Alcohol to Aldehyde

Dissolve the benzyl alcohol in a suitable solvent like dichloromethane (DCM).
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e Add a mild oxidizing agent, such as pyridinium chlorochromate (PCC) or Dess-Matrtin
periodinane (DMP).

« Stir the reaction at room temperature until the starting material is consumed.

e Work up the reaction by filtering through a pad of silica or celite and removing the solvent
under reduced pressure to yield the final product, 3-Chloro-2,4,5-trifluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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